Cas no 17901-93-8 (Benzaldehyde-d6)

Benzaldehyde-d6 Properties

Names and Identifiers

• Benzaldehyde-d6
• [(2)H6]-Benzaldehyde
• [2H6]benzaldehyde
• 485551_ALDRICH
• d6-benzaldehyde
• I01-19763
• perduterobenzaldehyde
• BENZALDEHYDE-D5
• BENZALDEHYDE (RING-D5)
• BENZALDEHYDE-2,3,4,5,6-D5
• deuterio-(2,3,4,5,6-pentadeuteriophenyl)methanone
• BENZALDEHYDE-D6, 98 ATOM % D
• BENZALDEHYDE (D6, 98%) (+0.1% HYDROQUINONE)
• 17901-93-8
• DTXSID40514616
• (formyl-~2~H_6_)Benzaldehyde
• Benzaldehyde-d6 98 atom % D
• A935333
• SCHEMBL1331284
• AKOS015889552
• MFCD00143654
• BenZaldehyde-d6 stab. with Hydroquinone
• Benzaldehyde-d6 (8CI, 9CI, ACI); Benzylalcohol D5 (Phenyl D5)
• +Expand

• MDL： MFCD00143654
• InChIKey： HUMNYLRZRPPJDN-MZWXYZOWSA-N
• Inchi： InChI=1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i1D,2D,3D,4D,5D,6D
• SMILES： C1([2H])=C([2H])C([2H])=C(C([2H])=C1[2H])C([2H])=O

Computed Properties

• Exact Mass: 118.11712
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.079525286g/mol
• Heavy Atom Count: 8
• Complexity: 72.5
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Refractive Index: n20/D 1.545(lit.)
• Boiling Point: 178-179 °C(lit.)
• Melting Point: −26 °C(lit.)
• Vapor Pressure: No data available
• Flash Point: 145 °F
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.094 g/mL at 25 °C